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Compound of Interest

Compound Name: (S)-Ebvaciclib

Cat. No.: B1654283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of (S)-Ebvaciclib stock

solutions for laboratory use. (S)-Ebvaciclib is a potent and selective inhibitor of cyclin-

dependent kinases 2, 4, and 6 (CDK2/4/6) and is a valuable tool for research in cell cycle

regulation and oncology.[1][2][3] Adherence to these protocols will ensure the accurate and

consistent preparation of this compound for experimental use.

Physicochemical and Biological Properties of (S)-
Ebvaciclib
A summary of the key quantitative data for (S)-Ebvaciclib is presented in the table below for

easy reference.
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Property Value Reference

Synonyms (S)-PF-06873600 [4][5]

CAS Number 2185859-59-8 [4][5]

Molecular Formula C₂₀H₂₇F₂N₅O₄S [2][6][7]

Molecular Weight 471.52 g/mol [2][3][5]

Mechanism of Action
Inhibitor of CDK2, CDK4, and

CDK6
[1][2][3]

Ki Values
CDK2: 0.09 nM, CDK4: 0.13

nM, CDK6: 0.16 nM
[1][8]

Solubility in DMSO ≥ 10 mM [8]

Powder Storage
-20°C for 3 years; 4°C for 2

years
[5]

Solution Storage
-80°C for 6 months; -20°C for 1

month
[1][4][5]

Mechanism of Action: Inhibition of the CDK4/6-Rb
Pathway
(S)-Ebvaciclib exerts its anti-proliferative effects by targeting key regulators of the cell cycle.[2]

[6] Cyclin-dependent kinases 4 and 6 (CDK4/6), when complexed with Cyclin D, phosphorylate

the Retinoblastoma (Rb) protein.[9] This phosphorylation event leads to the release of the E2F

transcription factor, which in turn activates the transcription of genes required for the G1 to S

phase transition of the cell cycle.[9][10] By inhibiting CDK4/6, (S)-Ebvaciclib prevents the

phosphorylation of Rb, thereby maintaining Rb in its active, E2F-bound state. This leads to cell

cycle arrest at the G1 phase and a subsequent inhibition of tumor cell proliferation.[1][2][6]
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Figure 1. (S)-Ebvaciclib inhibits the CDK4/6-Rb signaling pathway.

Experimental Protocol: Preparation of (S)-Ebvaciclib
Stock Solution
This protocol details the procedure for preparing a 10 mM stock solution of (S)-Ebvaciclib in

dimethyl sulfoxide (DMSO).

Safety Precautions
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle (S)-Ebvaciclib powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for (S)-Ebvaciclib prior to use for complete safety

information.

Materials and Equipment
(S)-Ebvaciclib powder

Anhydrous or sterile, cell culture grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or cryogenic vials, sterile

Analytical balance

Pipettes and sterile filter tips

Vortex mixer

Optional: Water bath or sonicator

Step-by-Step Procedure
Equilibration: Allow the vial of (S)-Ebvaciclib powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of (S)-
Ebvaciclib powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.715

mg of (S)-Ebvaciclib (Molecular Weight = 471.52 g/mol ).

Dissolution:

Add the appropriate volume of DMSO to the vial containing the weighed (S)-Ebvaciclib.

For a 10 mM stock solution, add 1 mL of DMSO to 4.715 mg of the compound.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution to ensure that all the powder has dissolved completely. If

necessary, gentle warming in a water bath (not exceeding 37°C) or brief sonication can be

used to aid dissolution.[4]

Sterilization (Optional but Recommended for Cell Culture): If the stock solution will be used

in cell-based assays, it is recommended to sterilize it by passing it through a 0.22 µm syringe

filter into a sterile tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryogenic vials.

[4][5]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][4][5]

Quality Control
Visual Inspection: The final stock solution should be a clear, colorless to off-white solution,

free of any particulate matter.[5]

Concentration Verification (Optional): For applications requiring high precision, the

concentration of the stock solution can be verified using techniques such as High-

Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry, if a reference

standard is available.

Workflow for (S)-Ebvaciclib Stock Solution Preparation
The following diagram outlines the key steps in the preparation of the (S)-Ebvaciclib stock

solution.
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Figure 2. Workflow for preparing (S)-Ebvaciclib stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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